5,15-Diphenyl-21H,23H-porphine
5,15-Diphenyl-21H,23H-porphine
Brand Name:
Vulcanchem
CAS No.:
22112-89-6
VCID:
VC0005546
InChI:
InChI=1S/C32H22N4/c1-3-7-21(8-4-1)31-27-15-11-23(33-27)19-25-13-17-29(35-25)32(22-9-5-2-6-10-22)30-18-14-26(36-30)20-24-12-16-28(31)34-24/h1-20,33,35H
SMILES:
C1=CC=C(C=C1)C2=C3C=CC(=CC4=CC=C(N4)C(=C5C=CC(=N5)C=C6C=CC2=N6)C7=CC=CC=C7)N3
Molecular Formula:
C32H22N4
Molecular Weight:
462.5 g/mol
5,15-Diphenyl-21H,23H-porphine
CAS No.: 22112-89-6
Inhibitors
VCID: VC0005546
Molecular Formula: C32H22N4
Molecular Weight: 462.5 g/mol
| CAS No. | 22112-89-6 |
|---|---|
| Product Name | 5,15-Diphenyl-21H,23H-porphine |
| Molecular Formula | C32H22N4 |
| Molecular Weight | 462.5 g/mol |
| IUPAC Name | 10,20-diphenyl-21,22-dihydroporphyrin |
| Standard InChI | InChI=1S/C32H22N4/c1-3-7-21(8-4-1)31-27-15-11-23(33-27)19-25-13-17-29(35-25)32(22-9-5-2-6-10-22)30-18-14-26(36-30)20-24-12-16-28(31)34-24/h1-20,33,35H |
| Standard InChIKey | QIBKIAFNCVIIMG-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)C2=C3C=CC(=CC4=CC=C(N4)C(=C5C=CC(=N5)C=C6C=CC2=N6)C7=CC=CC=C7)N3 |
| Canonical SMILES | C1=CC=C(C=C1)C2=C3C=CC(=CC4=CC=C(N4)C(=C5C=CC(=N5)C=C6C=CC2=N6)C7=CC=CC=C7)N3 |
| Appearance | Assay:≥95%A crystalline solid |
| Synonyms | 5,15-diphenyl-21H,23H-porphine |
| PubChem Compound | 10895852 |
| Last Modified | Nov 11 2021 |
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